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Application Notes and Protocols for Researchers
Introduction

The proliferation of cloud storage and services has presented a new frontier for digital forensic

investigations. For academic researchers in cybersecurity, digital forensics, and related fields,

understanding the methodologies for legally and ethically extracting and analyzing data from

cloud environments is crucial. MSAB's suite of tools, particularly XRY Cloud, offers robust

capabilities for cloud forensics and data recovery. These application notes provide detailed

protocols for utilizing MSAB tools in academic research, enabling the systematic collection and

analysis of cloud-based data.

The MSAB ecosystem, which includes XRY for data extraction, XAMN for analysis, and XEC

for management, provides a comprehensive workflow for handling digital evidence.[1][2] XRY

Cloud is a specific component designed to recover data from various cloud services such as

Google, Apple iCloud, Facebook, and more.[3][4] This is achieved through two primary

methods: leveraging authentication tokens from a physically seized device and manual

extraction using login credentials.[4][5]

These protocols are designed to be adapted for various research scenarios, such as evaluating

the efficacy of cloud forensic tools, analyzing digital evidence in simulated investigations, or

understanding the data retention policies of different cloud service providers.
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Data Presentation
The following tables summarize the types of data that can be recovered from various cloud

platforms using MSAB XRY Cloud, based on the tool's described capabilities. The actual data

recovered in a specific academic study will depend on the permissions granted by the account

holder, the data available on the service, and the specific version of the application.

Table 1: Recoverable Data from Google Services

Data Category Specific Data Types

Account Information
User profile, connected devices, security

settings

Communications
Gmail (emails, attachments), Google

Hangouts/Chat (messages)

Location History Timestamps, latitude, longitude, altitude

Files and Documents
Google Drive files (documents, spreadsheets,

presentations, images)

Browser History
Chrome browsing history, bookmarks, saved

passwords

Photos and Videos Google Photos (images, videos, metadata)

Other Google Calendar events, Google Contacts

Table 2: Recoverable Data from Apple iCloud
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Data Category Specific Data Types

Backups
Full device backups (including app data,

settings)

Communications iMessage, FaceTime call logs

Files and Documents iCloud Drive files

Photos and Videos
iCloud Photos (Photo Stream, iCloud Photo

Library)

Other Contacts, Calendars, Reminders, Notes

Table 3: Recoverable Data from Social Media Platforms (e.g., Facebook, Instagram, Twitter)

Data Category Specific Data Types

Profile Information
User details, friends/followers list, contact

information

Communications Direct messages, comments, posts

Media Uploaded photos and videos with metadata

Activity Logs Login history, search history, liked posts/pages

Experimental Protocols
The following protocols provide a detailed methodology for key experiments in cloud forensics

using MSAB XRY Cloud. These are intended for use in controlled academic research

environments with proper ethical and legal approvals.

Protocol 1: Cloud Data Extraction via Automatic (Token-
Based) Method
This protocol outlines the steps for recovering cloud data when the researcher has lawful

access to a mobile device that is logged into the target cloud accounts. This method utilizes the

authentication tokens stored on the device.[3][4]
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Objective: To extract data from cloud services linked to a mobile device using the automatic,

token-based authentication method.

Materials:

A computer with the latest version of MSAB XRY and an active XRY Cloud license.

The subject mobile device (with consent and legal authorization).

A stable internet connection.

Appropriate cables to connect the mobile device to the computer.

Forensically sound storage media for the extracted data.

Methodology:

Preparation:

Ensure the forensic workstation is disconnected from any non-essential networks.

Document the initial state of the mobile device (e.g., powered on/off, network connectivity).

Connect the forensically sound storage medium to the workstation.

Device Extraction:

Launch the MSAB XRY software on the forensic workstation.

Connect the mobile device to the workstation using the appropriate cable.

Follow the on-screen instructions in XRY to perform a logical or physical extraction of the

mobile device. This step is crucial as it retrieves the necessary authentication tokens.[3]

Cloud Data Extraction:

Once the initial device extraction is complete, navigate to the "Cloud" section within the

XRY interface.
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XRY will display a list of cloud services for which it has found authentication tokens.[3]

Select the desired cloud service(s) for data extraction.

Initiate the cloud data extraction process. XRY will use the extracted tokens to

authenticate with the cloud service and download the data.

Data Verification and Analysis:

Upon completion, the extracted cloud data will be saved in a forensically sound XRY case

file.[3]

Use MSAB XAMN to open the case file and analyze the recovered data.

Verify the integrity of the extracted data by checking hash values.

Documentation:

Record all steps taken during the extraction process, including the software version used,

the date and time of extraction, and any issues encountered.

Generate a report from XAMN detailing the findings.

Protocol 2: Cloud Data Extraction via Manual
(Credential-Based) Method
This protocol is applicable when the researcher has obtained lawful consent and the login

credentials for the target cloud account but does not have physical access to the device.[4][5]

Objective: To extract data from a cloud service using user-provided login credentials.

Materials:

A computer with the latest version of MSAB XRY and an active XRY Cloud license.

The username and password for the target cloud account (with legal authorization).

A stable internet connection.
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Forensically sound storage media.

Methodology:

Preparation:

Ensure the forensic workstation is on a secure and reliable internet connection.

Connect the forensically sound storage medium.

Cloud Data Extraction:

Launch MSAB XRY and select the "Cloud" extraction option.

Choose the "Manual" or "External Recovery" mode.[3]

Select the target cloud service from the provided list.

Enter the username and password for the account.

If two-factor authentication is enabled, be prepared to enter the secondary code.

Initiate the data extraction. XRY will log in to the account and download the available data.

Data Analysis and Documentation:

The extracted data will be saved in an XRY case file.

Use MSAB XAMN to analyze the data.

Document all steps, including the credentials used (in a secure manner), the time of

access, and the scope of the data extracted.

Visualizations
The following diagrams illustrate the workflows for cloud forensic data recovery and analysis

using the MSAB ecosystem.
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Data Analysis Phase
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Caption: Workflow for MSAB Cloud Data Extraction and Analysis.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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